Cas no 1138445-10-9 (1-(1,1-Difluoroethyl)-3,5-difluorobenzene)

• Product Name: 1-(1,1-Difluoroethyl)-3,5-difluorobenzene
• CAS No: 1138445-10-9
• MF: C₈H₆F₄
• MW: 178.126856327057
• MDL: MFCD11845812
• CID: 4560954
• PubChem ID: 45790668
• Update Time: 2025-10-31

1-(1,1-Difluoroethyl)-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Difluoroethyl)-3,5-difluorobenzene
• Benzene, 1-(1,1-difluoroethyl)-3,5-difluoro-
• CS-0069470
• AKOS005256156
• DTXSID901271033
• MFCD11845812
• 1138445-10-9
• EN300-1614171
• 1-(1,1-Difluoroethyl)-3,5-difluorobenzene, stabilized over potassium carbonate

• MDL： MFCD11845812
• Inchi： 1S/C8H6F4/c1-8(11,12)5-2-6(9)4-7(10)3-5/h2-4H,1H3
• InChI Key： SBCKDBDOFDSZFH-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C)=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 178.04056284g/mol
• Monoisotopic Mass: 178.04056284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

1-(1,1-Difluoroethyl)-3,5-difluorobenzene Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(1,1-Difluoroethyl)-3,5-difluorobenzene

Professional Introduction to Compound with CAS No. 1138445-10-9 and Product Name: 1-(1,1-Difluoroethyl)-3,5-difluorobenzene

The compound with the CAS number 1138445-10-9 and the product name 1-(1,1-Difluoroethyl)-3,5-difluorobenzene represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound, characterized by its unique fluorinated structure, has garnered attention due to its potential applications in various scientific and industrial domains. The presence of multiple fluorine atoms in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further research and development.

Fluorinated aromatic compounds have long been studied for their enhanced metabolic stability and improved binding affinity to biological targets. The specific arrangement of fluorine atoms in 1-(1,1-Difluoroethyl)-3,5-difluorobenzene contributes to its potential utility as a building block in the synthesis of novel pharmaceuticals. Recent studies have highlighted the role of fluorinated ethyl groups in modulating the pharmacokinetic profiles of drug candidates, suggesting that this compound could serve as a key intermediate in developing next-generation therapeutics.

One of the most compelling aspects of 1-(1,1-Difluoroethyl)-3,5-difluorobenzene is its structural versatility. The combination of a difluorobenzene core with a difluoroethyl side chain opens up numerous possibilities for functionalization. Researchers have explored various derivatives of this compound to investigate their biological activities. For instance, modifications at the 1-(1,1-Difluoroethyl) position have been shown to influence receptor binding affinity, making it a promising scaffold for designing selective modulators.

In the realm of medicinal chemistry, the incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance drug efficacy and reduce toxicity. The electron-withdrawing nature of fluorine atoms can alter the electronic distribution within a molecule, thereby affecting its reactivity and interactions with biological targets. The dual fluorination at both the 3 and 5 positions of the benzene ring in 1-(1,1-Difluoroethyl)-3,5-difluorobenzene further reinforces these effects, potentially leading to compounds with improved pharmacological properties.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design and optimize fluorinated compounds with greater efficiency. Molecular modeling studies on 1-(1,1-Difluoroethyl)-3,5-difluorobenzene have revealed insights into its potential interactions with enzymes and receptors. These simulations have guided experimental efforts toward synthesizing analogs with enhanced binding affinities and selectivity.

The industrial applications of 1-(1,1-Difluoroethyl)-3,5-difluorobenzene extend beyond pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, materials science, and other high-tech industries. For example, fluorinated compounds are often employed as flame retardants due to their ability to disrupt combustion processes. The stability and reactivity profile of this compound could make it a candidate for developing advanced materials with tailored properties.

The synthesis of 1-(1,1-Difluoroethyl)-3,5-difluorobenzene presents both challenges and opportunities for chemists. Traditional synthetic routes often require multiple steps and harsh conditions, which can limit scalability and increase costs. However, recent innovations in green chemistry have introduced more sustainable methods for producing fluorinated compounds. These approaches focus on minimizing waste generation and reducing energy consumption while maintaining high yields and purity standards.

As research continues to uncover new applications for fluorinated aromatic compounds like 1-(1,1-Difluoroethyl)-3,5-difluorobenzene, collaboration between academia and industry will be crucial for translating laboratory discoveries into practical solutions. The compound’s potential as a pharmaceutical intermediate underscores the importance of continued investment in chemical research infrastructure and talent development.

In conclusion,1138445-10-9 (CAS No.) represents a significant contribution to the chemical toolbox available for drug discovery and material innovation. Its unique structural features and versatile reactivity position it as a promising candidate for future research endeavors across multiple scientific disciplines.